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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mineral richterite, a member of

the amphibole supergroup. It details the core chemical formula, explores its primary

substitutional variants, and presents the experimental methodologies used for its synthesis and

characterization.

Core Chemical Composition and Structure
Richterite is a sodium calcium magnesium silicate mineral belonging to the sodic-calcic

amphibole subgroup.[1][2] Its idealized chemical formula is:

Na(NaCa)Mg₅Si₈O₂₂(OH)₂[3][4]

This formula represents the end-member composition, but like most minerals, richterite is part

of a complex solid solution series, allowing for a wide range of chemical substitutions within its
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crystal structure. The general amphibole formula can be expressed as

A₀₋₁B₂C₅T₈O₂₂(OH,F,Cl)₂, where the sites in richterite are typically occupied as follows:

A-site: Predominantly occupied by Na⁺, but can also accommodate K⁺.

B-site (M4): Occupied by a mix of Na⁺ and Ca²⁺.

C-site (M1, M2, M3): Primarily occupied by Mg²⁺.

T-site: Occupied by Si⁴⁺.

W-site: Occupied by the hydroxyl group (OH)⁻.

Primary Variants and Solid Solution Series
Substitutions of different ions into the richterite structure give rise to several distinct mineral

variants. These substitutions occur as continuous solid solution series, meaning that

compositions can exist anywhere between the pure end-members.

Ferrorichterite: In this variant, ferrous iron (Fe²⁺) systematically replaces magnesium (Mg²⁺)

in the C-site (M1, M2, M3).[5][6] This forms a complete solid solution series between the

pure magnesium and pure iron end-members.

Potassic-richterite: This variant is defined by the dominance of potassium (K⁺) over sodium

(Na⁺) in the A-site.[1][7]

Fluororichterite: In this variant, fluorine (F⁻) replaces the hydroxyl group (OH⁻) in the W-

site.[5]

Other minor substitutions can also occur, including manganese (Mn²⁺) replacing magnesium in

the C-site, and aluminum (Al³⁺) replacing silicon in the T-site.[4]

Quantitative Data on Richterite Variants
The chemical compositions of richterite and its primary variants can be represented by their

ideal formulas and the corresponding weight percentages of oxides. The table below provides a

comparison of the theoretical end-member compositions.
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Minera
l
Variant

Ideal
Chemi
cal
Formul
a

SiO₂
(wt%)

MgO
(wt%)

FeO
(wt%)

CaO
(wt%)

Na₂O
(wt%)

K₂O
(wt%)

H₂O
(wt%)

Richteri

te

Na(NaC

a)Mg₅Si

₈O₂₂(O

H)₂

58.25 24.40 - 6.79 7.50 - 2.18

Ferroric

hterite

Na(NaC

a)Fe²⁺₅

Si₈O₂₂(

OH)₂

49.25 - 36.81 5.75 6.35 - 1.85[8]

Potassi

c-

richterit

e

K(NaCa

)Mg₅Si₈

O₂₂(OH

)₂

57.60 24.15 - 6.72 3.71 5.65 2.16[5]

Note: Oxide percentages are calculated from the ideal end-member formulas. Natural samples

will show variations due to impurities and solid solution. A published empirical formula for a

natural potassic-richterite sample, derived from experimental analysis, is (K₀.₆₁Na₀.₃₀Pb₀.₀₂)

(Na₁.₁₄Ca₀.₇₉Mn₀.₀₇) (Mg₄.₃₁Mn₀.₄₇Fe³⁺₀.₂₀) (Si₇.₉₅Al₀.₀₄Fe³⁺₀.₀₁)O₂₂(OH₁.₈₂F₀.₁₈).[4][5]

Visualization of Chemical Relationships
The substitutional relationships between richterite and its primary variants are illustrated in the

diagram below.
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Richterite
Na(NaCa)Mg₅Si₈O₂₂(OH)₂

Ferrorichterite
Na(NaCa)Fe²⁺₅Si₈O₂₂(OH)₂

Mg²⁺ ↔ Fe²⁺

Potassic-richterite
K(NaCa)Mg₅Si₈O₂₂(OH)₂

Na⁺ ↔ K⁺ (A-site)

Fluororichterite
Na(NaCa)Mg₅Si₈O₂₂(F)₂

OH⁻ ↔ F⁻

1. Prepare Oxide Mix
& Aqueous Fluid

2. Hydrothermal Synthesis
(e.g., 800°C, 200 MPa)

3. Quench & Recover
Solid Products

4. SEM Imaging
(Morphology & Homogeneity)

5. EPMA
(Quantitative Chemical Composition)

6. FTIR Spectroscopy
(OH Content & Local Environment)

7. Data Integration &
Structural Formula Calculation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1174157/docs?utm_src=pdf-body-img#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1174157?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mindat.org/min-7247.html
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/60/5-6_Part_1/367/542986/The-Phase-equilibria-of-richterite-and
https://webmineral.com/data/Potassicrichterite.shtml
https://www.researchgate.net/publication/326956558_Description_and_recognition_of_potassic-richterite_an_amphibole_supergroup_mineral_from_the_Pajsberg_ore_field_Varmland_Sweden
https://scispace.com/pdf/description-and-recognition-of-potassic-richterite-an-2w61oy6gap.pdf
https://zh.mindat.org/min-1526.html
https://en.wiktionary.org/wiki/potassic-richterite
https://webmineral.com/data/Ferrorichterite.shtml
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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